N-(4-ethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(4-ethylphenyl)-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C17H16N4O/c1-2-13-3-7-15(8-4-13)20-17(22)14-5-9-16(10-6-14)21-11-18-19-12-21/h3-12H,2H2,1H3,(H,20,22)
• InChI Key: IPSVQYCZUZLGEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

N-(4-ethylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide, commonly known as ETB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. ETB belongs to the family of benzamide derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of ETB is not fully understood. However, studies have suggested that it works by inhibiting the activity of enzymes involved in various biological processes, including DNA synthesis and protein synthesis. ETB has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
ETB has been shown to have various biochemical and physiological effects. It has been found to induce oxidative stress in cancer cells, leading to their death. ETB has also been shown to inhibit the growth of biofilms, which are a major cause of antibiotic resistance in bacteria. Additionally, ETB has been found to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of ETB is its broad-spectrum activity against various microorganisms and cancer cells. This makes it a potential candidate for the development of new antimicrobial and anticancer drugs. However, one of the limitations of ETB is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on ETB. One potential area of research is the development of new formulations of ETB that improve its solubility and bioavailability. Another area of research is the identification of the specific enzymes and pathways that ETB targets, which could lead to the development of more targeted therapies. Additionally, further studies are needed to evaluate the safety and efficacy of ETB in vivo and to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of ETB involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoic acid with 4-ethylphenylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt). The resulting product is purified using chromatography techniques to obtain pure ETB.

Scientific Research Applications

ETB has been extensively studied for its potential therapeutic applications. It has been found to exhibit antifungal, antibacterial, and anticancer properties. ETB has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to possess antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus.